Cas no 1098396-43-0 ((dicyclopropylmethyl)2-(diethylamino)ethylamine)

• Product Name: (dicyclopropylmethyl)2-(diethylamino)ethylamine
• CAS No: 1098396-43-0
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 5156899
• PubChem ID: 43362780
• Update Time: 2025-07-09

(dicyclopropylmethyl)2-(diethylamino)ethylamine Chemical and Physical Properties

Names and Identifiers

• (Dicyclopropylmethyl)[2-(diethylamino)ethyl]amine
• 1,2-Ethanediamine, N2-(dicyclopropylmethyl)-N1,N1-diethyl-
• (dicyclopropylmethyl)2-(diethylamino)ethylamine

• Inchi： 1S/C13H26N2/c1-3-15(4-2)10-9-14-13(11-5-6-11)12-7-8-12/h11-14H,3-10H2,1-2H3
• InChI Key： GNBGFMIXIFLRQE-UHFFFAOYSA-N
• SMILES： N(CCN(CC)CC)C(C1CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 169
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3

Additional information on (dicyclopropylmethyl)2-(diethylamino)ethylamine

The Compound (dicyclopropylmethyl)2-(diethylamino)ethylamine: A Comprehensive Overview

(dicyclopropylmethyl)2-(diethylamino)ethylamine, also known by its CAS number 1098396-43-0, is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of tertiary amines, which are widely used in pharmaceuticals, agrochemicals, and specialty chemicals. The molecule's structure consists of a central ethylamine chain substituted with two diethylamino groups and a dicyclopropylmethyl group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of (dicyclopropylmethyl)2-(diethylamino)ethylamine in enhancing the efficiency of chemical reactions, particularly in catalytic processes. Researchers have explored its role as a ligand in transition metal-catalyzed reactions, where its steric and electronic properties play a crucial role in stabilizing metal complexes. This has led to improved yields and selectivity in reactions such as cross-couplings and hydrogenations, making it an invaluable tool in modern organic synthesis.

The synthesis of (dicyclopropylmethyl)2-(diethylamino)ethylamine involves a multi-step process that combines alkylation and condensation reactions. The use of advanced purification techniques ensures high purity levels, which are essential for its application in sensitive chemical processes. Its physical properties, including melting point and solubility, have been extensively characterized to optimize its performance in various industrial settings.

In the pharmaceutical industry, (dicyclopropylmethyl)2-(diethylamino)ethylamine has been employed as an intermediate in the synthesis of bioactive compounds. Its ability to form stable amine bonds makes it ideal for constructing complex molecular architectures. Recent advancements in medicinal chemistry have leveraged this compound to develop novel drug candidates with enhanced pharmacokinetic profiles.

Moreover, the environmental impact of (dicyclopropylmethyl)2-(diethylamino)ethylamine has been a topic of interest among researchers. Studies have shown that its degradation pathways under various conditions can be optimized to minimize ecological footprint. This aligns with the growing demand for sustainable practices in the chemical industry.

In conclusion, (dicyclopropylmethyl)2-(diethylamino)ethylamine is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent research breakthroughs, positions it as a key player in advancing chemical innovation. As further studies continue to uncover its potential, this compound is poised to make significant contributions to both academic and industrial sectors.